Cas no 55735-23-4 (Thiophene, 3-ethyl-2,5-dimethyl-)
55735-23-4 structure
Product Name:Thiophene, 3-ethyl-2,5-dimethyl-
CAS No:55735-23-4
MF:C8H12S
MW:140.245881080627
CID:351028
PubChem ID:6429961
Update Time:2025-04-19
Thiophene, 3-ethyl-2,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiophene, 3-ethyl-2,5-dimethyl-
- 3-ethyl-2,5-dimethylthiophene
- 2,5-Dimethyl-3-ethylthiophene
- 3-Aethyl-2,5-dimethyl-thiophen
- 3-Ethyl-2,5-dimethylthiophen
- 3-ethyl-2,5-dimethyl-thiophene
- Thiophene,3-ethyl-2,5-dimethyl
- 55735-23-4
- Thiophene, 3-ethyl-2,5-dimethyl
- DTXSID30423945
- HNWCHVKZEZCJMN-UHFFFAOYSA-N
- SCHEMBL3655950
-
- Inchi: 1S/C8H12S/c1-4-8-5-6(2)9-7(8)3/h5H,4H2,1-3H3
- InChI Key: HNWCHVKZEZCJMN-UHFFFAOYSA-N
- SMILES: S1C(C)=CC(=C1C)CC
Computed Properties
- Exact Mass: 140.06600
- Monoisotopic Mass: 140.06597156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 90.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- PSA: 28.24000
- LogP: 2.92730
Thiophene, 3-ethyl-2,5-dimethyl- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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